Cas no 1337879-89-6 (3-hydroxy-5-isoquinolinecarboxylic Acid)
1337879-89-6 structure
Product Name:3-hydroxy-5-isoquinolinecarboxylic Acid
CAS No:1337879-89-6
MF:C10H7NO3
MW:189.167482614517
CID:1233662
PubChem ID:129978839
Update Time:2025-04-20
3-hydroxy-5-isoquinolinecarboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-hydroxy-5-isoquinolinecarboxylic Acid
- 3-hydroxyisoquinoline-5-carboxylic acid
- 3-Oxo-2,3-dihydroisoquinoline-5-carboxylic acid
- AT32113
- 1337879-89-6
-
- Inchi: 1S/C10H7NO3/c12-9-4-8-6(5-11-9)2-1-3-7(8)10(13)14/h1-5H,(H,11,12)(H,13,14)
- InChI Key: MQMWXYDXTLRCBC-UHFFFAOYSA-N
- SMILES: O=C1C=C2C(C(=O)O)=CC=CC2=CN1
Computed Properties
- Exact Mass: 189.042593085g/mol
- Monoisotopic Mass: 189.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 438
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 66.4Ų
3-hydroxy-5-isoquinolinecarboxylic Acid Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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